Cas no 1092352-35-6 (1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde)

• Product Name: 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde
• CAS No: 1092352-35-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD11553029
• CID: 4570992
• Update Time: 2025-11-01

1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-chloro-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-1,6-dihydro-6-oxo-1-(phenylmethyl)-
• 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde

• MDL： MFCD11553029
• Inchi： 1S/C13H10ClNO2/c14-12-6-11(9-16)8-15(13(12)17)7-10-4-2-1-3-5-10/h1-6,8-9H,7H2
• InChI Key： HQWQYLKUXAWNRR-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C(Cl)=CC=1C=O

Additional information on 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde

Introduction to 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde (CAS No. 1092352-35-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde (CAS No. 1092352-35-6) represents a fascinating scaffold with significant potential in the realms of chemical biology and medicinal chemistry. As a derivative of dihydropyridine, this molecule exhibits structural features that make it a valuable building block for the development of novel therapeutic agents. The presence of both a benzyl group and a chloro substituent on the pyridine ring introduces unique reactivity and binding properties, which have been leveraged in recent research to explore its pharmacological efficacy.

Recent studies have highlighted the versatility of 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde as a precursor in synthetic chemistry. Its aldehyde functionality at the 3-position allows for further derivatization through condensation reactions, enabling the construction of more complex heterocyclic systems. This property has been particularly exploited in the synthesis of bioactive molecules targeting various biological pathways. For instance, modifications of this scaffold have led to the discovery of compounds with potential antimicrobial and anti-inflammatory properties, underscoring its importance as a pharmacophore.

The chloro substituent at the 5-position of the pyridine ring plays a crucial role in modulating the electronic and steric environment of the molecule. This feature has been strategically utilized to enhance binding affinity to biological targets, such as enzymes and receptors. In particular, computational studies have demonstrated that the chloro group can engage in favorable interactions with hydrogen bond donors and acceptors in protein active sites, thereby improving drug-like characteristics. Such insights have guided the design of optimized derivatives for improved pharmacokinetic profiles.

One of the most compelling aspects of 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde is its utility in generating molecules with therapeutic relevance. Researchers have employed this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzyl group, while primarily serving as a protecting group, also contributes to the overall solubility and metabolic stability of derived compounds. This dual functionality has been instrumental in developing orally bioavailable drugs with enhanced efficacy.

The oxo group at the 6-position introduces electrophilic character to the molecule, facilitating reactions such as Michael additions and aldol condensations. These transformations have been harnessed to create diverse libraries of derivatives for high-throughput screening (HTS). Several reports indicate that compounds derived from this scaffold exhibit promising activity against targets involved in neurodegenerative disorders. The ability to fine-tune electronic properties through subtle modifications has made 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde a cornerstone in structure-based drug design.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient diversification of its core structure. For example, palladium-catalyzed coupling with aryl halides has allowed for the introduction of diverse aromatic moieties, enhancing both potency and selectivity. Such innovations underscore the compound's adaptability in addressing unmet medical needs.

The dihydropyridine core itself is well-known for its role in cardiovascular drugs, particularly calcium channel blockers like nifedipine. While 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde shares this structural motif, its functionalized aldehyde group opens up avenues for exploring novel mechanisms beyond traditional cardiovascular applications. Recent work suggests potential roles in modulating metabolic pathways by interacting with enzymes involved in glucose homeostasis.

In conclusion, 1-benzyl-5-chloro-6-oxo-1,6-dihydropyridine-3-carbaldehyde (CAS No. 1092352-35-6) stands out as a versatile intermediate with broad implications in medicinal chemistry and chemical biology. Its unique structural features—combining an aldehyde group with chloro and benzyl substituents—make it an indispensable tool for designing next-generation therapeutics. As research continues to uncover new applications for this compound, its significance is poised to grow further, driving innovation across multiple therapeutic domains.